4-(4-Benzylpiperazino)quinoline

• Molecular Formula: C20H21N3
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 4-(4-benzylpiperazin-1-yl)quinoline
• InChI: InChI=1S/C20H21N3/c1-2-6-17(7-3-1)16-22-12-14-23(15-13-22)20-10-11-21-19-9-5-4-8-18(19)20/h1-11H,12-16H2
• InChI Key: PHJTYAGBXNZZOP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=CC=NC4=CC=CC=C43

Description

4-(4-Benzylpiperazino)quinoline is a useful research compound. Its molecular formula is C20H21N3 and its molecular weight is 303.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloroquinoline (3 g) in mixed xylenes (b.p. 137°-144° C.) (25 ml) was added 1-benzylpiperazine (6.46 g). The mixture was heated to reflux with stirring for 20 hours then cooled to room temperature. The precipitate that formed was filtered and washed with xylene. To the combined filtrate and washings was added decolourising charcoal and the mixture was heated to reflux for 20 minutes, cooled and filtered through kieselguhr. The filtrate was evaporated to dryness to yield 1-benzyl-4-(4-quinolinyl)piperazine (4.55 g) as a yellow solid: m.p. 105°-106° C.; NMR (CDCl3) δ2.75 (4H, m), 3.26 (4H, m), 3.66 (2H, s), 6.84 (1H, d), 7.35 (5H, m), 7.45 (1H, m), 7.65 (1H, m), 8.03 (2H, m), 8.73 (1H, m); m/Z 304 (M+H)+.